

Application Notes & Protocols for the Biological Evaluation of 5-Oxopyrrolidine Compounds

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: *1-(4-Aminophenyl)-5-oxopyrrolidine-3-carboxylic acid*

CAS No.: 346637-44-3

Cat. No.: B1286134

[Get Quote](#)

Introduction: The 5-Oxopyrrolidine Scaffold - A Privileged Structure in Medicinal Chemistry


The 5-oxopyrrolidine ring, also known as the pyroglutamic acid lactam, is a fascinating heterocyclic motif that serves as a core structural component in a multitude of biologically active molecules. Its prevalence in nature and the demonstrated therapeutic potential of its derivatives have established it as a "privileged scaffold" in drug discovery. Compounds incorporating this moiety have exhibited a wide array of pharmacological activities, including promising anticancer, antimicrobial, anti-inflammatory, and nootropic effects.^{[1][2][3][4]} The versatility of this scaffold allows for extensive chemical modification, enabling the generation of large libraries of novel compounds with diverse and tunable biological functions.

This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals. It provides a structured, multi-tiered framework for the systematic biological evaluation of novel 5-oxopyrrolidine derivatives. The protocols herein are designed to be robust and self-validating, moving from broad initial screens to more specific functional and mechanistic assays. Our objective is to not only provide step-by-step instructions but also to

explain the scientific rationale behind the experimental choices, empowering researchers to generate reliable and interpretable data.

A Hierarchical Strategy for Compound Evaluation

A logical, phased approach is critical to efficiently screen novel compounds, manage resources, and build a comprehensive biological profile. We propose a three-phase hierarchical workflow. This strategy ensures that only compounds with desirable activity and acceptable safety profiles at an early stage are advanced to more complex and resource-intensive secondary and mechanistic studies.



[Click to download full resolution via product page](#)

Caption: Hierarchical workflow for evaluating 5-oxopyrrolidine compounds.

Phase 1: Primary Screening - Foundational Cytotoxicity Profiling

Expert Rationale: Before assessing any specific therapeutic activity, it is imperative to determine the inherent cytotoxicity of a novel compound. This foundational screen establishes a safe concentration window for all subsequent in vitro experiments, preventing false-positive results that may arise from general toxicity rather than specific biological modulation. Furthermore, by screening against both cancerous and non-cancerous cell lines, we can gain early insights into a compound's potential therapeutic index and selectivity.^[5]

Cell Line Selection

The choice of cell lines is critical and should align with the ultimate therapeutic goals. For a broad initial screen, we recommend:

- **A Cancer Cell Line:** Human lung adenocarcinoma cells (A549) are a well-characterized and robust choice, frequently used in primary screens for anticancer activity.^{[1][2]}
- **A Non-Cancerous Cell Line:** Human Embryonic Kidney 293 (HEK293) cells or a normal epithelial cell line like HSAEC1-KT provide a baseline for general cytotoxicity, allowing for the calculation of a selectivity index.^{[1][5][6]}

Protocol: MTT Cell Viability Assay

This colorimetric assay measures the metabolic activity of cells, where mitochondrial dehydrogenases in viable cells cleave the tetrazolium salt MTT to a purple formazan product.^{[7][8]}

Materials:

- Selected cell lines (A549, HEK293)
- Complete culture medium (e.g., DMEM with 10% FBS, 1% Penicillin-Streptomycin)
- 96-well flat-bottom sterile culture plates

- Test compounds dissolved in DMSO (sterile-filtered)
- MTT solution (5 mg/mL in sterile PBS)
- Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)
- Positive control: Cisplatin or Doxorubicin[1][6]
- Microplate reader (570 nm absorbance)

Step-by-Step Methodology:

- Cell Seeding: Seed 1×10^4 cells per well in 100 μL of complete medium into a 96-well plate. Incubate for 24 hours at 37°C, 5% CO_2 to allow for cell attachment.
- Compound Preparation: Prepare a 2x concentrated serial dilution of the test compounds in culture medium. A typical starting range is from 200 μM down to $\sim 0.1 \mu\text{M}$. Remember to prepare a 2x stock of the positive control and a vehicle control (containing the highest concentration of DMSO used, typically $\leq 0.5\%$).
- Cell Treatment: After 24 hours, carefully remove the old medium and add 100 μL of the prepared 2x compound dilutions to the respective wells. Add 100 μL of medium with vehicle to the control wells.
- Incubation: Incubate the plate for 24 to 48 hours at 37°C, 5% CO_2 . [2][6]
- MTT Addition: Add 20 μL of 5 mg/mL MTT solution to each well and incubate for an additional 3-4 hours. Viable cells will form purple formazan crystals.
- Solubilization: Carefully remove the medium and add 150 μL of solubilization solution (e.g., DMSO) to each well. Pipette up and down to dissolve the crystals.
- Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.
- Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control wells. Plot the dose-response curve and determine the IC_{50} value (the concentration that inhibits 50% of cell viability).

Protocol: Lactate Dehydrogenase (LDH) Cytotoxicity Assay

This assay complements the MTT test by measuring cytotoxicity via a different mechanism: the loss of cell membrane integrity. It quantifies the amount of LDH, a stable cytosolic enzyme, released into the culture medium from damaged cells.^{[8][9]}

Materials:

- Treated cell culture supernatants from the primary assay plate
- Commercially available LDH Assay Kit (containing substrate, cofactor, and dye)
- 96-well assay plate
- Positive control: Lysis buffer provided with the kit (to create a maximum LDH release control)
- Microplate reader (490 nm absorbance)

Step-by-Step Methodology:

- **Prepare Controls:** Before adding the MTT reagent in the previous assay, set up controls for the LDH assay. Add 10 μ L of the kit's 10x Lysis Buffer to three wells of untreated cells and incubate for 45 minutes to generate the "Maximum LDH Release" control.
- **Collect Supernatant:** Carefully transfer 50 μ L of cell culture supernatant from each well of the original treatment plate to a new 96-well plate.
- **Prepare Reaction Mixture:** Prepare the LDH reaction mixture according to the kit manufacturer's instructions.
- **Incubation:** Add 50 μ L of the reaction mixture to each well containing supernatant. Cover the plate and incubate at room temperature for 30 minutes, protected from light.
- **Stop Reaction:** Add 50 μ L of the kit's Stop Solution to each well.
- **Data Acquisition:** Measure the absorbance at 490 nm.

- Analysis: Calculate cytotoxicity as a percentage relative to the maximum LDH release control after subtracting background values. Plot the dose-response curve and determine the EC₅₀ value.

Data Presentation: Primary Cytotoxicity Screen

Compound ID	Cell Line	Assay	Incubation Time	IC ₅₀ / EC ₅₀ (μM)	Selectivity Index (SI) ¹
5-Oxo-Cmpd-1	A549	MTT	48h	15.2 ± 1.8	6.1
5-Oxo-Cmpd-1	HEK293	MTT	48h	92.5 ± 7.3	
Cisplatin	A549	MTT	48h	8.9 ± 0.9	1.5
Cisplatin	HEK293	MTT	48h	13.4 ± 1.1	

¹Selectivity Index (SI) = IC₅₀ in non-cancerous cells / IC₅₀ in cancer cells. A higher SI is desirable.

Phase 2: Targeted Biological Activity Screening

Expert Rationale: With a defined non-toxic concentration range, compounds can be advanced to functional screens that align with the known biological potential of the 5-oxopyrrolidine scaffold. This phase aims to identify specific "hit" compounds in distinct therapeutic areas.

Antimicrobial Activity

Many 5-oxopyrrolidine derivatives have shown potent and selective activity against various pathogens, including multidrug-resistant strains.^{[1][2][3]} The following protocols determine the lowest concentration of a compound that can inhibit growth (MIC) or kill the bacteria (MBC).

The broth microdilution method is a standardized and quantitative technique to determine the MIC.^{[10][11][12]}

Materials:

- Bacterial strains (e.g., Staphylococcus aureus ATCC 29213, Escherichia coli ATCC 25922)

- Cation-adjusted Mueller-Hinton Broth (MHB)
- 96-well sterile microtiter plates
- Test compounds and a positive control antibiotic (e.g., Vancomycin for *S. aureus*, Ciprofloxacin for *E. coli*)
- Bacterial inoculum standardized to 0.5 McFarland ($\sim 1.5 \times 10^8$ CFU/mL)
- Microplate reader or visual inspection

Step-by-Step Methodology:

- **Compound Preparation:** In a 96-well plate, perform a two-fold serial dilution of the test compounds in MHB. The final volume in each well should be 50 μ L.
- **Inoculum Preparation:** Dilute the 0.5 McFarland bacterial suspension in MHB so that after addition to the wells, the final concentration will be approximately 5×10^5 CFU/mL.
- **Inoculation:** Add 50 μ L of the final bacterial inoculum to each well, bringing the total volume to 100 μ L.
- **Controls:** Include a positive control (bacteria with no compound) and a negative control (broth only).
- **Incubation:** Cover the plate and incubate at 37°C for 18-24 hours.
- **MIC Determination:** The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.^{[11][13]} This can be assessed visually or by reading optical density (OD) at 600 nm.

This assay is a direct extension of the MIC test to determine if a compound is bacteriostatic (inhibits growth) or bactericidal (kills bacteria).

Step-by-Step Methodology:

- Following MIC determination, take a 10 μ L aliquot from each well that showed no visible growth.

- Spot-plate the aliquot onto a fresh Mueller-Hinton Agar (MHA) plate.
- Incubate the MHA plate at 37°C for 18-24 hours.
- MBC Determination: The MBC is the lowest concentration that results in a $\geq 99.9\%$ reduction in the initial inoculum count (i.e., no more than 1-2 colonies).[\[10\]](#)[\[13\]](#)

Data Presentation: Antimicrobial Activity

Compound ID	Organism	MIC ($\mu\text{g/mL}$)	MBC ($\mu\text{g/mL}$)	Interpretation
5-Oxo-Cmpd-21	S. aureus	8	16	Bactericidal
Vancomycin	S. aureus	1	2	Bactericidal

Anti-inflammatory Activity

Expert Rationale: In inflammatory conditions, macrophages can be stimulated by lipopolysaccharide (LPS) to produce large amounts of nitric oxide (NO) via the inducible nitric oxide synthase (iNOS) enzyme.[\[14\]](#)[\[15\]](#) Measuring the inhibition of NO production is a standard and robust in vitro model for screening potential anti-inflammatory agents.[\[16\]](#)[\[17\]](#)

Materials:

- RAW 264.7 murine macrophage cell line
- Complete culture medium
- Lipopolysaccharide (LPS) from E. coli
- Test compounds and a positive control (e.g., Dexamethasone)
- Griess Reagent System

Step-by-Step Methodology:

- Cell Seeding: Seed RAW 264.7 cells at a density of 5×10^4 cells/well in a 96-well plate and incubate overnight.

- Pre-treatment: Treat the cells with various non-toxic concentrations of the test compounds for 1-2 hours.
- Stimulation: Induce inflammation by adding LPS to a final concentration of 1 µg/mL to all wells except the negative control.
- Incubation: Incubate the plate for 24 hours at 37°C, 5% CO₂.
- NO Measurement:
 - Transfer 50 µL of the culture supernatant to a new plate.
 - Add 50 µL of Sulfanilamide solution (Component 1 of Griess Reagent) and incubate for 10 minutes at room temperature, protected from light.
 - Add 50 µL of N-(1-naphthyl)ethylenediamine (NED) solution (Component 2) and incubate for another 10 minutes.
- Data Acquisition: Measure the absorbance at 540 nm. A standard curve using sodium nitrite should be prepared to quantify the nitrite concentration.
- Analysis: Calculate the percentage of NO inhibition relative to the LPS-only treated cells and determine the IC₅₀ value. Crucially, run a parallel MTT assay to confirm that the observed NO reduction is not due to cytotoxicity.[\[15\]](#)


Phase 3: Elucidating the Mechanism of Action (MoA)

Expert Rationale: Once a compound demonstrates consistent and potent activity in a functional screen, the next logical step is to investigate its underlying molecular mechanism. This is crucial for lead optimization and understanding the compound's therapeutic potential and potential side effects. For an anti-inflammatory hit, a primary target for investigation is the Nuclear Factor-kappa B (NF-κB) signaling pathway, a master regulator of the inflammatory response.[\[14\]](#)

Investigative Target: The NF-κB Signaling Pathway

LPS, the stimulant used in the anti-inflammatory screen, activates the Toll-like receptor 4 (TLR4), which triggers a downstream signaling cascade culminating in the activation and

nuclear translocation of NF- κ B. Activated NF- κ B then drives the expression of numerous pro-inflammatory genes, including iNOS (which produces NO), TNF- α , and IL-6.^{[14][16]} A compound could inhibit NO production by acting at any point in this pathway.



[Click to download full resolution via product page](#)

Caption: Potential inhibition of the NF-κB pathway by a 5-oxopyrrolidine.

Protocol Outline: Measuring Pro-inflammatory Cytokine Expression

A straightforward method to test for NF- κ B pathway modulation is to measure the production of its downstream gene products.

- **Experiment Setup:** Culture, treat, and stimulate RAW 264.7 cells with LPS and the test compound as described in the NO inhibition assay.
- **Supernatant Collection:** Collect the cell culture supernatant after 24 hours.
- **ELISA:** Use commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits to quantify the concentration of key pro-inflammatory cytokines, such as Tumor Necrosis Factor-alpha (TNF- α) and Interleukin-6 (IL-6), in the supernatant.
- **Analysis:** A significant, dose-dependent reduction in TNF- α and IL-6 production by the test compound would strongly suggest that it acts on the NF- κ B pathway upstream of gene transcription.

References

- Grybaitė, B., et al. (2022). Synthesis and Biological Activity Characterization of Novel 5-Oxopyrrolidine Derivatives with Promising Anticancer and Antimicrobial Activity. Pharmaceuticals (Basel). [\[Link\]](#)
- Innoprot. (n.d.). Stable Cell Lines for Drug Screening in CNS. Innoprot. [\[Link\]](#)
- Microbe Investigations. (2024). MIC and MBC Testing: Developing Next-Generation Antibiotics. Microbe Investigations. [\[Link\]](#)
- Grybaitė, B., et al. (2022). Synthesis and Biological Activity Characterization of Novel 5-Oxopyrrolidine Derivatives with Promising Anticancer and Antimicrobial Activity. ResearchGate. [\[Link\]](#)
- ResearchGate. (n.d.). The in vitro cytotoxic activity of 5-oxopyrrolidine derivatives 2 and.... ResearchGate. [\[Link\]](#)

- International Journal of Pharmacy. (n.d.). Screening of nootropics: An overview of preclinical evaluation techniques. International Journal of Pharmacy. [[Link](#)]
- Emery Pharma. (n.d.). Understanding Antimicrobial Testing: A Guide to MIC, MBC, and More. Emery Pharma. [[Link](#)]
- Arias, S. B., et al. (2016). LDH, proliferation curves and cell cycle analysis are the most suitable assays to identify and characterize new phytotherapeutic compounds. PMC - PubMed Central. [[Link](#)]
- Creative Biolabs. (n.d.). CNS Cell based Assay Services. Creative Biolabs. [[Link](#)]
- Kaunas University of Technology. (2022). Synthesis and biological activity characterization of novel 5-oxopyrrolidine derivatives with promising anticancer and antimicrobial activity. KTU ePubl. [[Link](#)]
- Fakurazi, S., et al. (2012). In Vitro and In Vivo Anti-Inflammatory Activity of 17-O-Acetylacuminolide through the Inhibition of Cytokines, NF- κ B Translocation and IKK β Activity. PMC - NIH. [[Link](#)]
- Creative Bioarray. (n.d.). Stable Cell Lines for Drug Screening in CNS. Creative Bioarray. [[Link](#)]
- Journal of Hunan University Natural Sciences. (2024). Biochemical Evaluation of Potential Antibacterial Activities of (2,6-Diethylphenyl)-5-Oxopyrrolidine Derivatives via In-Silico Study. Journal of Hunan University Natural Sciences. [[Link](#)]
- MDPI. (2024). Real-Time Analysis of Neuronal Cell Cultures for CNS Drug Discovery. MDPI. [[Link](#)]
- Bray, M.-A., et al. (2023). Selection of optimal cell lines for high-content phenotypic screening. PMC - NIH. [[Link](#)]
- OZ Biosciences. (n.d.). LDH Cytotoxicity Assay Kit. OZ Biosciences. [[Link](#)]
- Baishideng Publishing Group. (2026). Cedrol ameliorates ulcerative colitis via myeloid differentiation factor 2-mediated inflammation suppression, with barrier restoration and

microbiota modulation. Baishideng Publishing Group. [\[Link\]](#)

- Musa, A. M., et al. (n.d.). IN VITRO NITRIC OXIDE SCAVENGING AND ANTI INFLAMMATORY ACTIVITIES OF DIFFERENT SOLVENT EXTRACTS OF VARIOUS PARTS OF Musa paradisiaca. ResearchGate. [\[Link\]](#)
- International Journal of Pharmaceutical Research and Applications (IJPRA). (2025). In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. IJPRA. [\[Link\]](#)
- Scilight Press. (2024). Cell Proliferation and Cytotoxicity Assays, The Fundamentals for Drug Discovery. Scilight Press. [\[Link\]](#)
- YouTube. (2021). Broth Microdilution assay - How to determine the MIC (Minimum Inhibitory Concentration). YouTube. [\[Link\]](#)
- Journal of Hunan University Natural Sciences. (2024). Biochemical Evaluation of Potential Antibacterial Activities of (2,6-Diethylphenyl)-5- Oxopyrrolidine Derivatives via In - Silico Study. Journal of Hunan University Natural Sciences. [\[Link\]](#)
- MDPI. (n.d.). Anti-Inflammatory, Antioxidative, and Nitric Oxide-Scavenging Activities of a Quercetin Nanosuspension with Polyethylene Glycol in LPS-Induced RAW 264.7 Macrophages. MDPI. [\[Link\]](#)
- Future Science. (2019). In silico and in vitro evaluation of brain penetration properties of selected nootropic agents. Future Science. [\[Link\]](#)
- PubMed. (2022). Synthesis and Biological Activity Characterization of Novel 5-Oxopyrrolidine Derivatives with Promising Anticancer and Antimicrobial Activity. PubMed. [\[Link\]](#)
- Google Patents. (n.d.). US20030040032A1 - Methods of screening for antimicrobial compounds.
- PubMed. (n.d.). Stereoselective synthesis of pyroglutamate natural product analogs from α -aminoacids and their anti-cancer evaluation. PubMed. [\[Link\]](#)
- Jellen, L. C., et al. (2015). Screening and personalizing nootropic drugs and cognitive modulator regimens in silico. Frontiers in Systems Neuroscience. [\[Link\]](#)

- International Journal of Research Trends and Innovation. (n.d.). THE EFFECTS OF NOOTROPIC ACTIVITY & EVALUATION OF PHYTOCHEMICAL SCREENING USING ETHANOLIC EXTRACTS OF FICUS RELIGIOSA ROOT B. [ijrti.org](#). [[Link](#)]
- The Korean Society for Applied Biological Chemistry. (n.d.). Molecular Mechanism of L-Pyroglutamic Acid Interaction with the Human Sour Receptor. The Korean Society for Applied Biological Chemistry. [[Link](#)]
- Creative Biolabs. (n.d.). Proteomics Analysis of Pyroglutamate Formation. Creative Biolabs. [[Link](#)]
- International Scholars Journals. (n.d.). Determination of the minimum inhibitory concentrations (MICs) and the minimum bactericidal concentrations (MBCs) for a novel ant. International Scholars Journals. [[Link](#)]
- ResearchGate. (n.d.). Cell viability and anti-inflammatory effect on nitric oxide (NO).... ResearchGate. [[Link](#)]
- World Journal of Pharmaceutical Research. (n.d.). WORLD JOURNAL OF PHARMACEUTICAL RESEARCH. [wjpr.net](#). [[Link](#)]
- National Center for Biotechnology Information. (n.d.). Pyroglutamate and O-Linked Glycan Determine Functional Production of Anti-IL17A and Anti-IL22 Peptide-Antibody Bispecific Genetic Fusions. PMC - NIH. [[Link](#)]
- ResearchGate. (2014). (PDF) Pyroglutamic acid: Throwing light on a lightly studied metabolite. ResearchGate. [[Link](#)]
- MDPI. (n.d.). Neuronal Activity Reporters as Drug Screening Platforms. MDPI. [[Link](#)]
- MDPI. (n.d.). A Novel Phenylpyrrolidine Derivative: Synthesis and Effect on Cognitive Functions in Rats with Experimental Ischemic Stroke. MDPI. [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Synthesis and Biological Activity Characterization of Novel 5-Oxopyrrolidine Derivatives with Promising Anticancer and Antimicrobial Activity - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 2. [researchgate.net](https://www.researchgate.net/) [[researchgate.net](https://www.researchgate.net/)]
- 3. Synthesis and biological activity characterization of novel 5-oxopyrrolidine derivatives with promising anticancer and antimicrobial activity [[epubl.ktu.edu](https://publ.ktu.edu/)]
- 4. Biochemical Evaluation of Potential Antibacterial Activities of (2,6-Diethylphenyl)-5-Oxopyrrolidine Derivatives via In-Silico Study [[jonuns.com](https://www.jonuns.com/)]
- 5. [ijprajournal.com](https://www.ijprajournal.com/) [[ijprajournal.com](https://www.ijprajournal.com/)]
- 6. [researchgate.net](https://www.researchgate.net/) [[researchgate.net](https://www.researchgate.net/)]
- 7. LDH, proliferation curves and cell cycle analysis are the most suitable assays to identify and characterize new phytotherapeutic compounds - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 8. [media.sciltp.com](https://www.media.sciltp.com/) [[media.sciltp.com](https://www.media.sciltp.com/)]
- 9. [ozbiosciences.com](https://www.ozbiosciences.com/) [[ozbiosciences.com](https://www.ozbiosciences.com/)]
- 10. [emerypharma.com](https://www.emerypharma.com/) [[emerypharma.com](https://www.emerypharma.com/)]
- 11. [youtube.com](https://www.youtube.com/) [[youtube.com](https://www.youtube.com/)]
- 12. [internationalscholarsjournals.com](https://www.internationalscholarsjournals.com/) [[internationalscholarsjournals.com](https://www.internationalscholarsjournals.com/)]
- 13. [microbe-investigations.com](https://www.microbe-investigations.com/) [[microbe-investigations.com](https://www.microbe-investigations.com/)]
- 14. In Vitro and In Vivo Anti-Inflammatory Activity of 17-O-Acetylacuminolide through the Inhibition of Cytokines, NF- κ B Translocation and IKK β Activity - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 15. [mjas.analis.com.my](https://www.mjas.analis.com.my/) [[mjas.analis.com.my](https://www.mjas.analis.com.my/)]
- 16. [mdpi.com](https://www.mdpi.com/) [[mdpi.com](https://www.mdpi.com/)]
- 17. [researchgate.net](https://www.researchgate.net/) [[researchgate.net](https://www.researchgate.net/)]
- To cite this document: BenchChem. [Application Notes & Protocols for the Biological Evaluation of 5-Oxopyrrolidine Compounds]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b1286134/docs#application-notes-protocols-for-the-biological-evaluation-of-5-oxopyrrolidine-compounds>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)